Cas no 2137752-91-9 (3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol)

• Product Name: 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol
• CAS No: 2137752-91-9
• MF: C₇H₁₄F₂N₂O
• MW: 180.195668697357
• CID: 5279170
• Update Time: 2025-05-22

3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-[(methylamino)methyl]piperidin-4-ol
• 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol
• 4-Piperidinol, 3,3-difluoro-4-[(methylamino)methyl]-

• Inchi： 1S/C7H14F2N2O/c1-10-4-6(12)2-3-11-5-7(6,8)9/h10-12H,2-5H2,1H3
• InChI Key： BZEDTLYKBYMUOG-UHFFFAOYSA-N
• SMILES： FC1(CNCCC1(CNC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: -0.6
• Topological Polar Surface Area: 44.3

Additional information on 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol

Exploring 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol (CAS No. 2137752-91-9): Properties, Applications, and Market Insights

3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol (CAS No. 2137752-91-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorinated piperidine backbone and methylaminomethyl functional group, serves as a versatile intermediate in drug discovery. Its molecular structure combines the stability of fluorine atoms with the reactivity of the hydroxyl and amine groups, making it a valuable building block for bioactive molecules.

The growing demand for fluorinated pharmaceutical intermediates like 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol is driven by the increasing focus on precision medicine and targeted therapies. Researchers are particularly interested in how fluorination enhances the metabolic stability and bioavailability of drug candidates. With the rise of AI-driven drug discovery platforms, compounds such as this are frequently screened for potential applications in central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key advantages of 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol is its ability to act as a chiral synthon in asymmetric synthesis. The presence of both fluorine and hydroxyl groups allows for selective modifications, enabling the creation of enantiomerically pure compounds. This property is crucial in the development of next-generation therapeutics, where stereochemistry plays a pivotal role in efficacy and safety.

In the agrochemical sector, 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol is explored for its potential as a precursor to novel crop protection agents. The incorporation of fluorine atoms into agrochemicals has been shown to improve their pest resistance and environmental persistence. As sustainable farming practices gain traction, the demand for high-efficiency, low-toxicity compounds like this is expected to rise.

Market trends indicate a steady growth in the production of fluorinated piperidine derivatives, with 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol being a notable example. The compound's synthesis typically involves multi-step processes, including fluorination and reductive amination, which are optimized for high yield and purity. Suppliers and contract research organizations (CROs) are increasingly offering custom synthesis services to meet the demand from pharmaceutical and agrochemical companies.

From a regulatory perspective, 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol is not classified as a controlled substance, making it accessible for research and development purposes. However, researchers must adhere to Good Laboratory Practices (GLP) and ensure proper handling to maintain safety standards. The compound's stability under various storage conditions further enhances its appeal as a research chemical.

Looking ahead, the applications of 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol are likely to expand as new synthetic methodologies emerge. Advances in continuous flow chemistry and catalysis could streamline its production, reducing costs and environmental impact. Additionally, collaborations between academia and industry are expected to uncover novel uses for this compound in material science and specialty chemicals.

For researchers and industry professionals seeking detailed technical data on 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol, resources such as patent literature and scientific journals provide valuable insights. The compound's CAS No. 2137752-91-9 serves as a unique identifier for accessing these references. As the scientific community continues to explore its potential, 3,3-Difluoro-4-(methylaminomethyl)piperidin-4-ol remains a compound of significant interest in modern chemistry.